Cas no 865156-97-4 (a,a-dimethyl-1H-Imidazole-1-acetic acid)
865156-97-4 structure
Product Name:a,a-dimethyl-1H-Imidazole-1-acetic acid
CAS No:865156-97-4
MF:C7H10N2O2
MW:154.166501522064
CID:3163982
PubChem ID:57421209
Update Time:2025-04-21
a,a-dimethyl-1H-Imidazole-1-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- a,a-dimethyl-1H-Imidazole-1-acetic acid
- 2-(1H-imidazol-1-yl)-2-methylpropanoic acid
- 865156-97-4
- 2-Imidazol-1-yl-2-methyl-propionic acid
- DB-133093
- SCHEMBL1051113
- VRGGEAFQBAGPID-UHFFFAOYSA-N
-
- Inchi: 1S/C7H10N2O2/c1-7(2,6(10)11)9-4-3-8-5-9/h3-5H,1-2H3,(H,10,11)
- InChI Key: VRGGEAFQBAGPID-UHFFFAOYSA-N
- SMILES: OC(C(C)(C)N1C=NC=C1)=O
Computed Properties
- Exact Mass: 154.074227566Da
- Monoisotopic Mass: 154.074227566Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 55.1Ų
a,a-dimethyl-1H-Imidazole-1-acetic acid Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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